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Compound of Interest

Compound Name: NEPHRITE POWDER

Cat. No.: B1173444 Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of

nephrite powder in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and environmental protection. Nephrite, a silicate mineral, is generally

considered non-hazardous; however, proper handling and disposal are essential to mitigate

risks associated with fine powders and potential contamination.

Pre-Disposal Safety Precautions
Before beginning any disposal procedure, ensure all appropriate Personal Protective

Equipment (PPE) is worn to prevent inhalation and contact.

Respiratory Protection: Use a P95 (US) or P1 (EU EN 143) particle respirator to avoid

inhaling the fine dust.[1] The primary precautionary statement for nephrite powder is to

avoid breathing dust.[1]

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH

standards.[1]

Hand Protection: Handle the powder with protective gloves.[1]

Body Protection: Wear a lab coat or impervious clothing to minimize skin contact.[1]

Nephrite Powder Properties
The following table summarizes the key physical and chemical properties of nephrite.
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Property Data

Chemical Name Calcium Magnesium Silicate (with Iron)

Chemical Formula
Ca₂(Mg,Fe)₅Si₈O₂₂(OH)₂[2] or

CaMg₅(OH)₂(Si₄O₁₁)₂[3][4]

CAS Number 12174-03-7[4][5]

Hazard Classification Not classified as a hazardous substance.[1]

Appearance
Fine powder; colors can include green, yellow,

brown, white, gray, and black.[2][6]

Refractive Index 1.606 to 1.632[2]

Hardness (Mohs) ~6.5

Fire Hazard Non-flammable; will not ignite or burn.[6]

Step-by-Step Disposal Protocol
The correct disposal procedure depends entirely on whether the nephrite powder has been

contaminated with other laboratory chemicals.

Review Usage Logs: Carefully review all experimental records and logs associated with the

specific batch of nephrite powder waste.

Identify Contaminants: Determine if the powder has been mixed with or exposed to any

hazardous substances (e.g., heavy metals, organic solvents, toxic compounds).

Segregate Waste: If multiple batches of waste exist, keep them segregated until the

assessment for each is complete.

If the contamination assessment confirms the powder is pure and has not been mixed with any

hazardous materials, follow these steps:

Containment: Carefully sweep or scoop the dry powder into a sturdy, sealable container.

Avoid actions that create airborne dust, such as vigorous sweeping or using compressed air.
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Packaging: Place the powder in a chemically resistant container (e.g., a high-density

polyethylene bottle or pail) that can be securely sealed.

Labeling: Clearly label the container as "NON-HAZARDOUS WASTE: Nephrite Powder".
Include the date of packaging.

Institutional Guidelines: Consult your institution's Environmental Health & Safety (EHS)

department. While non-hazardous, many institutions have specific rules against disposing of

fine powders in regular trash to prevent aerosolization during waste collection.[7] Dispose of

the container according to their specific instructions for non-hazardous solid waste.

If the nephrite powder is contaminated with any hazardous substance, it must be treated as

hazardous waste.

Containment: Handle the material within a chemical fume hood to minimize exposure.

Packaging: Place the contaminated powder into a container that is chemically compatible

with all constituents of the waste. The container must be durable and have a secure, leak-

proof closure.[8]

Labeling: Label the container with a "Hazardous Waste" tag.[8] The label must include:

The words "Hazardous Waste".

The full chemical names of all constituents, including "Nephrite Powder" and all identified

contaminants.[8] Do not use abbreviations.

The approximate percentage of each component.

The date waste accumulation started.

The name of the principal investigator and the laboratory location.[8]

Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[9][10] Ensure it is stored separately from incompatible chemicals.[8]

Disposal Request: Arrange for pickup by your institution's EHS or a licensed hazardous

waste disposal company by submitting a chemical waste disposal form.[9]
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Clean Up: Clean the area where the powder was handled. Use a damp cloth or wet-wiping

method to clean surfaces. Avoid dry sweeping, which can generate dust.

Residue Management: If the nephrite powder was uncontaminated, the cleaning materials

can typically be disposed of in the regular trash.

Hazardous Residue: If the powder was contaminated, the cleaning materials (gloves, wipes,

etc.) must also be disposed of as hazardous waste in the same container as the

contaminated powder.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

nephrite powder.
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Caption: Decision workflow for nephrite powder disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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